Cas no 89967-33-9 (1H-Pyrazole-3-carboxylic acid, 5-pentyl-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-pentyl-, ethyl ester
• CAS No: 89967-33-9
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 584571
• PubChem ID: 13153554
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylic acid, 5-pentyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-pentyl-, ethyl ester
• ethyl 5-pentyl-1H-pyrazole-3-carboxylate
• 89967-33-9
• SCHEMBL9367631
• DTXSID70522562

• Inchi： 1S/C11H18N2O2/c1-3-5-6-7-9-8-10(13-12-9)11(14)15-4-2/h8H,3-7H2,1-2H3,(H,12,13)
• InChI Key： PTQROBNHOISTRP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(CCCCC)NN=1)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55Ų